2-Chloro-4-(3-chlorophenyl)benzoic acid

• IUPAC Name: 2-chloro-4-(3-chlorophenyl)benzoic acid
• InChI: InChI=1S/C13H8Cl2O2/c14-10-3-1-2-8(6-10)9-4-5-11(13(16)17)12(15)7-9/h1-7H,(H,16,17)
• InChI Key: BGIBPEJPVAVIQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID90689560
• Molecular Weight: 267.10 g/mol
• CAS No.: 1261981-20-7

Description

“2-Chloro-4-(3-chlorophenyl)benzoic acid” is a chemical compound with the molecular formula C13H8Cl2O2. It forms complexes with europium and terbium, exhibiting photoluminescence properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study reported the catalytic protodeboronation of pinacol boronic esters, which are valuable building blocks in organic synthesis. Another study focused on the design, synthesis, and in vitro biological evaluation of virtual hit derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C13H8Cl2O2. The 3D structure of similar compounds can be viewed using Java or Javascript.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the catalytic protodeboronation of pinacol boronic esters has been reported. Another study reported the reduction of 2-(4-chloro-3-nitrobenzoyl)benzoic acid in 5% NaOH aqueous solution in the presence of various catalysts.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 267.11 g/mol. Other physical and chemical properties such as solubility, pKa, and others are not explicitly mentioned in the available literature.

Scientific Research Applications

Environmental Impact Assessment

The aquatic environment's contamination by chlorophenols, including 2-chlorophenol, 3-chlorophenol, and 4-chlorophenol, has been extensively reviewed. These compounds generally exert moderate toxic effects on mammalian and aquatic life. Their persistence in the environment can vary, becoming moderate to high depending on conditions, with bioaccumulation expected to be low. Chlorophenols, including related structures like 2-Chloro-4-(3-chlorophenyl)benzoic acid, are noted for their strong organoleptic effect, highlighting their environmental significance (Krijgsheld & Gen, 1986).

Drug Development and Medical Research

A review on the synthesis, characterization, and potential application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid, a novel salicylic acid derivative, has shown promise for "new" drug development due to its COX-2 specificity, toxicity profile, and anti-inflammatory, analgesic, and antiplatelet activity. This indicates a potential application for compounds with similar structures in drug development (Tjahjono et al., 2022).

Environmental Toxicology

A scientometric review of studies on 2,4-D herbicide toxicity underscores the rapid advancement in research regarding the toxicological impact of chlorophenol compounds on the environment and human health. This body of research, focusing on the toxicology and mutagenicity of such compounds, provides valuable insights for understanding the broader implications of chemicals related to this compound (Zuanazzi et al., 2020).

Herbicide and Pesticide Industry Impact

Research on the environmental presence and impact of polychlorinated dibenzothiophenes suggests the significance of understanding the environmental fate of related compounds, including this compound. This understanding is crucial for mitigating the environmental impact of chemical manufacturing processes and the resultant pollutants (Huntley et al., 1994).

Future Directions

The future directions for “2-Chloro-4-(3-chlorophenyl)benzoic acid” could involve further exploration of its photoluminescence properties when it forms complexes with europium and terbium. Additionally, its potential applications in the synthesis of new derivatives could be explored.